Cas no 1796987-55-7 (N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide)

• Product Name: N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide
• CAS No: 1796987-55-7
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 5370358
• Update Time: 2025-11-02

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]benzamide
• N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide

• Inchi： 1S/C14H16N4O/c1-18(2)14-15-9-8-12(17-14)10-16-13(19)11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,16,19)
• InChI Key： OBAPBCWSCZFISQ-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(N(C)C)N=1)(=O)C1=CC=CC=C1

Additional information on N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide

N-{[2-(Dimethylamino)pyrimidin-4-yl]methyl}benzamide (CAS 1796987-55-7): A Comprehensive Overview

N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide (CAS 1796987-55-7) is an emerging chemical compound that has garnered significant attention in pharmaceutical research and organic synthesis. This pyrimidine derivative features a unique molecular structure combining a dimethylamino-substituted pyrimidine core with a benzamide functional group, making it particularly interesting for drug discovery applications.

The compound's molecular formula C₁₄H₁₆N₄O and molecular weight of 256.31 g/mol position it as a promising scaffold for medicinal chemistry. Recent literature suggests potential applications in kinase inhibition research, particularly in the development of targeted therapies for various health conditions. The presence of both pyrimidine and amide moieties contributes to its ability to participate in diverse molecular interactions, a feature highly valued in modern drug design.

Current research trends show growing interest in N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide as a potential building block for small molecule inhibitors. Its structural characteristics allow for multiple points of modification, enabling medicinal chemists to optimize pharmacokinetic properties. The compound's hydrogen bonding capacity through both the pyrimidine nitrogen atoms and the amide carbonyl group makes it particularly valuable for interacting with biological targets.

From a synthetic chemistry perspective, CAS 1796987-55-7 represents an interesting case study in heterocyclic compound synthesis. The incorporation of the dimethylamino group at the 2-position of the pyrimidine ring introduces both steric and electronic effects that can significantly influence the compound's reactivity. This has led to its investigation in various catalyzed coupling reactions and as a precursor for more complex molecular architectures.

The pharmaceutical industry's current focus on personalized medicine and precision therapeutics has increased demand for specialized compounds like N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide. Its potential role in addressing unmet medical needs has made it a subject of numerous patent applications and research publications in recent years. The compound's balanced lipophilicity, as suggested by computational models, indicates favorable drug-like properties that warrant further investigation.

Analytical characterization of 1796987-55-7 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The dimethylamino protons typically appear as a singlet in the ¹H NMR spectrum around δ 3.0 ppm, while the aromatic protons of both the pyrimidine and benzamide moieties appear in the region of δ 7.0-8.5 ppm.

Recent advancements in computational chemistry and molecular docking studies have shed light on potential binding modes of N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide with various biological targets. These in silico approaches have accelerated the compound's investigation as a potential lead structure in drug discovery programs, particularly in areas addressing specific cellular signaling pathways.

The compound's stability profile under various conditions has been the subject of several stability-indicating studies. Results suggest that CAS 1796987-55-7 maintains good stability at room temperature when protected from light and moisture, making it suitable for standard laboratory handling procedures. However, like many N-substituted benzamides, it may show sensitivity to strong acids or bases, requiring appropriate precautions during chemical manipulations.

From a regulatory perspective, N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}benzamide is currently classified as a research chemical with no known restrictions in most jurisdictions. However, researchers should always consult current regulations before initiating work with this or any other chemical substance. The compound's status may evolve as more data becomes available about its biological activities and potential applications.

The growing body of literature surrounding 1796987-55-7 reflects the scientific community's recognition of its potential. Future research directions may explore its utility in combinatorial chemistry libraries, its role in fragment-based drug discovery, or its potential as a synthetic intermediate for more complex therapeutic agents. As with many specialized research chemicals, collaboration between synthetic chemists, computational modelers, and biological researchers will likely yield the most significant advances in understanding and applying this interesting compound.